(4aR*,8aR*)-2-(2-chloro-5-fluorobenzoyl)-7-(methoxyacetyl)octahydro-2,7-naphthyridin-4a(2H)-ol

• IUPAC Name: 1-[(4aR,8aR)-7-(2-chloro-5-fluorobenzoyl)-4a-hydroxy-3,4,5,6,8,8a-hexahydro-1H-2,7-naphthyridin-2-yl]-2-methoxyethanone
• InChI: InChI=1S/C18H22ClFN2O4/c1-26-11-16(23)21-6-4-18(25)5-7-22(10-12(18)9-21)17(24)14-8-13(20)2-3-15(14)19/h2-3,8,12,25H,4-7,9-11H2,1H3/t12-,18-/m0/s1
• InChI Key: HUASYCGUKZUNON-SGTLLEGYSA-N
• Canonical SMILES: COCC(=O)N1CCC2(CCN(CC2C1)C(=O)C3=C(C=CC(=C3)F)Cl)O
• Isomeric SMILES: COCC(=O)N1CC[C@@]2(CCN(C[C@@H]2C1)C(=O)C3=C(C=CC(=C3)F)Cl)O
• Molecular Formula: C18H22ClFN2O4
• Molecular Weight: 384.8 g/mol

Description

This compound belongs to a class of chemicals that can be categorized within naphthyridine derivatives, a group known for its diverse biological activities and chemical properties. Naphthyridines and their analogs have been extensively studied for their potential as therapeutic agents and for their interesting chemical reactivity patterns.

Synthesis Analysis

The synthesis of naphthyridine derivatives often involves multi-step organic reactions, starting from simple precursors to achieve the complex structures. For example, a method described by Bänziger et al. (2000) showcases the synthesis of related octahydrobenzo[g]quinolines through a process involving starting materials like 1,6-dimethoxynaphthalene and ethoxymethylenecyanoacetic acid ethyl ester, indicating a potential pathway for synthesizing complex naphthyridines through lithiation, hydrogenation, and cyclization steps (Bänziger, Cercus, Stampfer, & Sunay, 2000).

Molecular Structure Analysis

Molecular structure analysis of naphthyridine derivatives, such as the one by Sasagawa et al. (2012), often reveals intricate arrangements of atoms and functional groups contributing to their reactivity and potential biological activity. Techniques like X-ray crystallography provide detailed insights into the molecular geometry, confirming the planarity or stereochemistry of the molecular framework (Sasagawa, Sakamoto, Kusakabe, Okamoto, & Yonezawa, 2012).